Cas no 2287237-60-7 (rac-N-[(3R,4R)-4-methoxypyrrolidin-3-yl]-4-methyl-1,3-thiazole-5-carboxamide)

• Product Name: rac-N-[(3R,4R)-4-methoxypyrrolidin-3-yl]-4-methyl-1,3-thiazole-5-carboxamide
• CAS No: 2287237-60-7
• MF: C₁₀H₁₅N₃O₂S
• MW: 241.310000658035
• CID: 6399676
• PubChem ID: 96402556
• Update Time: 2025-05-21

rac-N-[(3R,4R)-4-methoxypyrrolidin-3-yl]-4-methyl-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-6736529
• rac-N-[(3R,4R)-4-methoxypyrrolidin-3-yl]-4-methyl-1,3-thiazole-5-carboxamide
• 2287237-60-7

• Inchi： 1S/C10H15N3O2S/c1-6-9(16-5-12-6)10(14)13-7-3-11-4-8(7)15-2/h5,7-8,11H,3-4H2,1-2H3,(H,13,14)/t7-,8-/m1/s1
• InChI Key： BIALZBXUPIXOEY-HTQZYQBOSA-N
• SMILES： S1C=NC(C)=C1C(N[C@@H]1CNC[C@H]1OC)=O

Computed Properties

• Exact Mass: 241.08849790g/mol
• Monoisotopic Mass: 241.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 91.5Ų

Additional information on rac-N-[(3R,4R)-4-methoxypyrrolidin-3-yl]-4-methyl-1,3-thiazole-5-carboxamide

Professional Introduction to Rac-N-[(3R,4R)-4-methoxypyrrolidin-3-yl]-4-methyl-1,3-thiazole-5-carboxamide (CAS No. 2287237-60-7)

Rac-N-[(3R,4R)-4-methoxypyrrolidin-3-yl]-4-methyl-1,3-thiazole-5-carboxamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 2287237-60-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry and drug development.

The molecular structure of Rac-N-[(3R,4R)-4-methoxypyrrolidin-3-yl]-4-methyl-1,3-thiazole-5-carboxamide features a thiazole core appended with a pyrrolidine moiety. The thiazole ring is a well-known pharmacophore found in numerous bioactive natural products and synthetic drugs, contributing to its potential therapeutic applications. The presence of the 4-methoxypyrrolidin-3-yl group adds another layer of complexity, influencing the compound's solubility, stability, and interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the interactions between Rac-N-[(3R,4R)-4-methoxypyrrolidin-3-yl]-4-methyl-1,3-thiazole-5-carboxamide and various biological receptors. Studies have indicated that the thiazole ring can engage in hydrogen bonding and π-stacking interactions with key residues in protein targets, which is crucial for drug binding affinity and efficacy. Additionally, the pyrrolidine moiety has been shown to modulate the compound's conformational flexibility, potentially enhancing its ability to fit into narrow binding pockets.

In the realm of drug discovery, Rac-N-[(3R,4R)-4-methoxypyrrolidin-3-yl]-4-methyl-1,3-thiazole-5-carboxamide has been explored for its potential role in treating various diseases. For instance, preliminary studies suggest that this compound may exhibit anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. The thiazole core is known to interact with enzymes such as COX and LOX, which are pivotal in mediating inflammatory responses. Furthermore, the pyrrolidine group could enhance the compound's ability to cross the blood-brain barrier, making it a promising candidate for central nervous system disorders.

The synthesis of Rac-N-[(3R,4R)-4-methoxypyrrolidin-3-yl]-4-methyl-1,3-thiazole-5-carboxamide presents unique challenges due to its complex stereochemistry. The presence of multiple stereocenters necessitates precise synthetic strategies to ensure high enantiomeric purity. Researchers have employed advanced techniques such as asymmetric catalysis and chiral resolution to achieve the desired stereoisomer. These synthetic methodologies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of stereochemical control in drug development.

Recent clinical trials have begun to explore the therapeutic potential of Rac-N-[(3R, 4^R)-4-methoxypyrrolidin₃ ^{-yl]-4- methyl- 1,₃- thiazole- 5- carboxamide . Preliminary results indicate that this compound demonstrates favorable pharmacokinetic profiles in animal models, including good oral bioavailability and moderate metabolic stability. These findings are encouraging and suggest that further investigation is warranted to evaluate its safety and efficacy in human populations.}

The development of novel drug candidates like Rac-N-[(3R, 4^R)-4-methoxypyrrolidin₃ ^{-yl]-4 -methyl- 1,₃- thiazole- 5- carboxamide is not without its challenges. Issues such as scalability of synthesis, cost-effectiveness, and potential side effects must be carefully considered before moving into large-scale clinical trials. However, the growing body of evidence supporting its biological activity provides a strong rationale for continued research.}

In conclusion, Rac-N-[(3R, 4^R)-4-methoxypyrrolidin₃ ^{-yl]-4 -methyl- 1,₃- thiazole- 5- carboxamide (CAS No. 2287237- 60- 7) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of a thiazole core and pyrrolidine moiety offers intriguing possibilities for further exploration in medicinal chemistry. As research progresses, this compound holds promise for addressing unmet medical needs across various therapeutic areas.}